2-(3-((3-chlorobenzyl)sulfonyl)-1H-indol-1-yl)-N-(3-fluorophenyl)acetamide

• IUPAC Name: 2-[3-[(3-chlorophenyl)methylsulfonyl]indol-1-yl]-N-(3-fluorophenyl)acetamide
• InChI: InChI=1S/C23H18ClFN2O3S/c24-17-6-3-5-16(11-17)15-31(29,30)22-13-27(21-10-2-1-9-20(21)22)14-23(28)26-19-8-4-7-18(25)12-19/h1-13H,14-15H2,(H,26,28)
• InChI Key: UWQXZNILHYPAJR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CN2CC(=O)NC3=CC(=CC=C3)F)S(=O)(=O)CC4=CC(=CC=C4)Cl
• Molecular Formula: C23H18ClFN2O3S
• Molecular Weight: 456.9 g/mol

Description

Compounds like this typically belong to the class of organic compounds known as sulfonamides. Sulfonamides are compounds containing a sulfonamide group, which is a sulfur atom connected to two oxygen atoms (double-bonded) and one nitrogen atom.

Synthesis Analysis

The synthesis of such compounds often involves multiple steps, including the formation of the indole ring, the introduction of the sulfonyl group, and the attachment of the fluorophenyl group. The exact synthesis process would depend on the specific reactants and conditions used.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of an indole ring, a sulfonyl group, and a fluorophenyl group. The exact structure would need to be determined using techniques such as nuclear magnetic resonance (NMR) or X-ray crystallography.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its exact structure and the conditions under which the reactions are carried out. For example, the sulfonyl group might be susceptible to nucleophilic attack, or the indole ring might undergo electrophilic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, and solubility, would need to be determined experimentally. These properties would be influenced by factors such as the compound’s molecular structure and the presence of functional groups.

Scientific Research Applications

Antiviral Activity

Indole derivatives have been reported to show antiviral activity. .

Anti-inflammatory Activity

Indole derivatives can also exhibit anti-inflammatory properties. .

Anticancer Activity

Indole derivatives have been studied for their anticancer activity. .

Anti-HIV Activity

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Antioxidant Activity

Indole derivatives can also act as antioxidants. .

Antimicrobial Activity

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Antitubercular Activity

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Antidiabetic Activity

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Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s a drug, it might interact with specific proteins or enzymes in the body. The exact mechanism of action would need to be determined through biological testing.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its toxicity, reactivity, and environmental impact. These would need to be assessed through laboratory testing and risk assessment.

Future Directions

The future directions for research on this compound would depend on its potential applications. For example, if it’s a drug, future research might focus on improving its efficacy, reducing its side effects, or exploring new therapeutic uses.